Cas no 3515-93-3 (4-Oxobutanenitrile)

• Product Name: 4-Oxobutanenitrile
• CAS No: 3515-93-3
• MF: C₄H₅NO
• MW: 83.0886008739471
• CID: 44231
• PubChem ID: 77049
• Update Time: 2025-05-26

4-Oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-Oxobutanenitrile
• 3-Formylpropiononitrile
• B-CYANOPROPIONALDEHYDE
• 3-cyanopropanal
• 3-cyanopropionaldehyde
• 4-oxobutanenenitrile
• 5-oxo-pentanenitrile
• Butanenitrile,4-oxo
• Propanal,3-cyano
• Butanenitrile,4-oxa
• Butanenitrile,4-oxo-(9CI)
• Butanenitrile, 4-oxa
• 3515-93-3
• A25530
• AMY9205
• Propanal, 3-cyano-
• F20778
• Q-200380
• .beta.-Cyanopropionaldehyde
• AKOS006228936
• F8885-1679
• beta-Cyanopropionaldehyde
• 4-formylbutanenitrate
• b-Cyanopropionaldehyde;3-Cyanopropanal;4-oxobutanenitrile
• EINECS 222-518-8
• EN300-1240585
• FT-0770291
• SB85404
• 4-Oxobutanenitrile #
• Butanenitrile, 4-oxo-
• DTXSID60188651
• SY273827
• MFCD00797978
• NS00029784
• DA-06531

• MDL： MFCD11045476
• Inchi： 1S/C4H5NO/c5-3-1-2-4-6/h4H,1-2H2
• InChI Key： CGFGIKNLZTZJDE-UHFFFAOYSA-N
• SMILES： O=CCCC#N

Computed Properties

• Exact Mass: 83.03710
• Monoisotopic Mass: 83.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.7
• Topological Polar Surface Area: 40.9A^2

Experimental Properties

• Density: 0.974
• Boiling Point: 209.4°Cat760mmHg
• Flash Point: 80.4°C
• Refractive Index: 1.4
• PSA: 40.86000
• LogP: 0.48908

Additional information on 4-Oxobutanenitrile

Comprehensive Overview of 4-Oxobutanenitrile (CAS No. 3515-93-3): Properties, Applications, and Industry Insights

4-Oxobutanenitrile, also known as 4-Oxobutyronitrile or γ-Ketobutyronitrile, is a versatile organic compound with the CAS number 3515-93-3. This chemical has garnered significant attention in recent years due to its unique molecular structure and broad applicability in pharmaceuticals, agrochemicals, and specialty chemicals. With the increasing demand for sustainable and high-performance intermediates, 4-Oxobutanenitrile has emerged as a critical building block in synthetic chemistry.

The compound features a carbonyl group (C=O) and a nitrile group (C≡N) in its structure, making it highly reactive for various transformations. Researchers and industry professionals often search for "4-Oxobutanenitrile synthesis," "CAS 3515-93-3 applications," and "γ-Ketobutyronitrile safety data," reflecting its relevance in both academic and industrial settings. Its compatibility with green chemistry principles further enhances its appeal, as industries strive to reduce environmental impact.

In the pharmaceutical sector, 4-Oxobutanenitrile serves as a precursor for active pharmaceutical ingredients (APIs). Its ability to undergo condensation, reduction, and cyclization reactions makes it invaluable for constructing heterocyclic frameworks. Recent studies highlight its role in developing novel anticancer agents and CNS-targeting drugs, aligning with the growing focus on precision medicine. Searches like "4-Oxobutanenitrile in drug discovery" and "pharmaceutical intermediates CAS 3515-93-3" underscore this trend.

Beyond pharmaceuticals, 4-Oxobutanenitrile finds applications in agrochemicals, where it contributes to the synthesis of herbicides and fungicides. The rise of sustainable agriculture has spurred interest in "eco-friendly agrochemical intermediates," positioning this compound as a key player. Additionally, its use in specialty chemicals—such as dyes, adhesives, and coatings—demonstrates its cross-industry utility. Queries like "4-Oxobutanenitrile suppliers" and "buy γ-Ketobutyronitrile" reflect robust market demand.

From a technical perspective, handling 4-Oxobutanenitrile requires adherence to standard laboratory protocols. While not classified as hazardous under normal conditions, proper storage in cool, dry environments is recommended to maintain stability. Analytical techniques like GC-MS and NMR are commonly employed for purity verification, addressing frequent search terms such as "CAS 3515-93-3 analysis methods."

Innovations in catalytic processes have further optimized the production of 4-Oxobutanenitrile, reducing energy consumption and waste generation. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). As industries pivot toward circular economy models, the compound's role in green synthesis routes is likely to expand.

In summary, 4-Oxobutanenitrile (3515-93-3) exemplifies the intersection of chemistry and sustainability. Its multifaceted applications, coupled with evolving industrial needs, ensure its continued prominence. For researchers and manufacturers alike, understanding its properties and potential is essential for driving innovation in the 21st century.